![molecular formula C14H16FN3O B7480746 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide](/img/structure/B7480746.png)
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide
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Overview
Description
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways involved in disease progression. In cancer research, this compound has been found to inhibit the activity of histone deacetylases (HDACs), which play a role in the regulation of gene expression and cell growth. In Alzheimer's and Parkinson's disease research, this compound has been found to activate the Nrf2/ARE pathway, which is involved in the protection of neurons against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, depending on the disease being studied. In cancer research, this compound has been found to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's and Parkinson's disease research, this compound has been found to reduce oxidative stress, inflammation, and neuronal damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide in lab experiments is its specificity towards certain enzymes and signaling pathways, which allows for targeted research. However, one limitation is the lack of knowledge regarding its toxicity and potential side effects, which may limit its use in certain experiments.
Future Directions
For 2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide research include further investigation into its mechanism of action, toxicity, and potential side effects. Additionally, research into its therapeutic potential in other diseases, such as diabetes and cardiovascular disease, may also be explored. Finally, the development of this compound as a potential drug candidate for clinical trials may be a future direction for research.
Conclusion:
This compound is a novel compound with potential therapeutic applications in various diseases. Its specificity towards certain enzymes and signaling pathways makes it a promising candidate for targeted research. Further investigation into its mechanism of action, toxicity, and potential side effects, as well as its therapeutic potential in other diseases, may lead to the development of this compound as a potential drug candidate for clinical trials.
Synthesis Methods
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 3,5-dimethylpyrazole with 5-fluoro-2-methylbenzoyl chloride, followed by the addition of ethylamine and acetic anhydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide has been found to have potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In Alzheimer's and Parkinson's disease research, this compound has been found to have neuroprotective effects and improve cognitive function.
properties
IUPAC Name |
2-(3,5-dimethylpyrazol-1-yl)-N-(5-fluoro-2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16FN3O/c1-9-4-5-12(15)7-13(9)16-14(19)8-18-11(3)6-10(2)17-18/h4-7H,8H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXVQBZDQJYBERL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)CN2C(=CC(=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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